Cas no 96994-70-6 (3-Fluoro-2-methoxyphenol)

3-Fluoro-2-methoxyphenol structure

Product Name:3-Fluoro-2-methoxyphenol

CAS No:96994-70-6

MF:C₇H₇FO₂

MW:142.127685785294

MDL:MFCD12756463

CID:857132

PubChem ID:13437347

Update Time:2024-10-25

3-Fluoro-2-methoxyphenol Chemical and Physical Properties

Names and Identifiers

- 3-FLUORO-2-METHOXYPHENOL
- 2-fluoro-6-hydroxyanisole
- Phenol,3-fluoro-2-methoxy
- 3-Fluoro-2-methoxyphenol (ACI)
- 3-Fluoro-2-methoxy-phenol
- CS-0195312
- AKOS006346589
- E90751
- MFCD12756463
- DDDOFQQYNZCQSD-UHFFFAOYSA-N
- SY355111
- DB-128356
- 96994-70-6
- SCHEMBL2575946
- Phenol, 3-fluoro-2-methoxy-
- DTXSID60540816
- BS-24504
- 3-Fluoro-2-methoxyphenol
- MDL： MFCD12756463
- Inchi： 1S/C7H7FO2/c1-10-7-5(8)3-2-4-6(7)9/h2-4,9H,1H3
- InChI Key： DDDOFQQYNZCQSD-UHFFFAOYSA-N
- SMILES： FC1C(OC)=C(O)C=CC=1

Computed Properties

Exact Mass: 142.04300
Monoisotopic Mass: 142.04300762g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 1
Complexity: 108
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 29.5Å²

Experimental Properties

PSA: 29.46000
LogP: 1.53990

3-Fluoro-2-methoxyphenol Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	F597530-100mg	3-Fluoro-2-methoxyphenol	96994-70-6		100mg	$98.00	2023-05-18
TRC	F597530-250mg	3-Fluoro-2-methoxyphenol	96994-70-6		250mg	$190.00	2023-05-18
TRC	F597530-500mg	3-Fluoro-2-methoxyphenol	96994-70-6		500mg	$293.00	2023-05-18
TRC	F597530-1g	3-Fluoro-2-methoxyphenol	96994-70-6		1g	$ 340.00	2022-06-04
Alichem	A015001152-250mg	2-Fluoro-6-hydroxyanisole	96994-70-6	97%	250mg	$489.60	2023-08-31
Alichem	A015001152-500mg	2-Fluoro-6-hydroxyanisole	96994-70-6	97%	500mg	$815.00	2023-08-31
Alichem	A015001152-1g	2-Fluoro-6-hydroxyanisole	96994-70-6	97%	1g	$1564.50	2023-08-31
Apollo Scientific	PC500162-1g	3-Fluoro-2-methoxyphenol	96994-70-6		1g	£195.00	2025-02-21
abcr	AB271247-1 g	3-Fluoro-2-methoxyphenol, 96%; .	96994-70-6	96%	1g	€301.20	2023-04-26
abcr	AB271247-5 g	3-Fluoro-2-methoxyphenol, 96%; .	96994-70-6	96%	5g	€946.80	2023-04-26

3-Fluoro-2-methoxyphenol Production Method

Production Method 1

394-50-3

96994-70-6

Reaction Conditions

1.1 Reagents: Potassium carbonate Solvents: Dimethylformamide ; rt → 50 °C; overnight, 50 °C; 50 °C → rt
1.2 Reagents: 3-Chlorobenzoic acid , m-Chloroperbenzoic acid Solvents: Dichloromethane , Water ; overnight, rt
1.3 Reagents: Triethylamine Solvents: Methanol ; rt; 2 - 12 h, rt

Reference

: A mild meta-selective C-H alkylation of catechol mono-ethers

Vitaku, Edon; Njardarson, Jon T., European Journal of Organic Chemistry, 2016, 2016(22), 3679-3683

Production Method 2

845829-94-9

96994-70-6

Reaction Conditions

1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran , Hexane ; -75 °C; 30 min, -75 °C
1.2 Reagents: Trimethyl borate ; 5 min, -75 °C
1.3 Reagents: Acetic acid , Hydrogen peroxide Solvents: Water ; 30 min, 0 °C; 3 h, rt

Reference

: Phenyl acetate derivatives, fluorine-substituted on the phenyl group, as rapid recovery hypnotic agents with reflex depression

Zhang, Heng; Xu, Xiangqing; Chen, Yin; Qiu, Yinli; Liu, Xin; et al, European Journal of Medicinal Chemistry, 2015, 89, 524-539

Production Method 3

74266-68-5

96994-70-6

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane ; 12 h, heated

Reference

: The Baeyer-Villiger oxidation of ketones and aldehydes

Krow, Grant R., Organic Reactions (Hoboken, 1993, (1993),

Production Method 4

74266-68-5

96994-70-6

Reaction Conditions

1.1 Reagents: m-Chloroperbenzoic acid Solvents: Dichloromethane

Reference

: A new synthesis of 3-fluoroveratrole and 2-fluoro-3,4-dimethoxybenzaldehyde

Ladd, David L.; Gaitanopoulos, Dimitri; Weinstock, Joseph, Synthetic Communications, 1985, 15(1), 61-9